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For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxime V, scientifically known as (NE)-N-[[4-(methoxymethyl)cyclohexa-1,4-dien-1-

yl]methylidene]hydroxylamine, is an organic compound of interest in various chemical and

pharmaceutical research areas. Its structural features, particularly the oxime functional group

attached to a substituted cyclohexadiene ring, confer specific physicochemical properties that

are crucial for its synthesis, handling, and potential applications. This technical guide provides

a comprehensive overview of the core physicochemical properties of Oxime V, supported by

experimental protocols and data presented for clarity and comparative analysis.

Due to the limited availability of specific experimental data for Oxime V in publicly accessible

literature, this guide utilizes data from structurally similar aromatic aldoximes, such as

benzaldehyde oxime, to provide representative values and protocols. This approach offers

valuable insights for researchers working with Oxime V and related compounds.

Core Physicochemical Properties
The physicochemical properties of an active pharmaceutical ingredient (API) are fundamental

to its formulation, delivery, and pharmacokinetic profile. The following tables summarize the key

physicochemical data for Oxime V and its representative analogue, benzaldehyde oxime.

Table 1: Chemical Identification of Oxime V
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Identifier Value

IUPAC Name
(NE)-N-[[4-(methoxymethyl)cyclohexa-1,4-dien-

1-yl]methylidene]hydroxylamine

CAS Number 59691-20-2

Molecular Formula C₉H₁₃NO₂

Molecular Weight 167.21 g/mol

Canonical SMILES COCC1=CCC(=CC1)C=NO

Table 2: Physicochemical Data of Oxime V and a
Representative Analogue

Property
Oxime V
(Predicted/Computed)

Benzaldehyde Oxime
(Experimental)

Melting Point Data not available 30-33 °C[1]; 34-36 °C[2]

Boiling Point Data not available
118-120 °C at 10 mmHg[3];

123 °C at 28 torr[4]

Density Data not available 1.11 g/cm³[4][5]

Water Solubility
Poorly soluble (general for

oximes)[6]
Slightly soluble[1][4]

Solubility in Organic Solvents
Soluble in alcohols and ethers

(general)
Soluble in ethanol and ether[1]

pKa Data not available 11.37[4]

LogP (Octanol/Water) 0.8 (Computed) 1.75[7]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following section outlines a representative experimental protocol for the synthesis of an

aromatic aldoxime, which can be adapted for the preparation of Oxime V.
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Protocol 1: Synthesis of an Aromatic Aldoxime (e.g.,
Benzaldehyde Oxime)
This protocol describes the synthesis of benzaldehyde oxime via the condensation of

benzaldehyde with hydroxylamine hydrochloride.

Materials:

Benzaldehyde

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium hydroxide (NaOH)

Ethanol

Water

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Glacial acetic acid (optional, for pH adjustment)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Beakers, graduated cylinders, and other standard laboratory glassware

Rotary evaporator

Procedure:
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Preparation of the Reaction Mixture: In a 250 mL round-bottom flask equipped with a

magnetic stir bar, dissolve hydroxylamine hydrochloride (1.0 equivalent) in water.

To this solution, add a solution of sodium hydroxide (1.1 equivalents) in water, dropwise,

while stirring. Ensure the temperature is maintained below 20 °C.

In a separate beaker, dissolve benzaldehyde (1.0 equivalent) in ethanol.

Reaction: Add the ethanolic solution of benzaldehyde to the aqueous solution of

hydroxylamine dropwise at room temperature with vigorous stirring.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up and Isolation: Upon completion of the reaction, pour the mixture into a separatory

funnel containing diethyl ether and water.

Separate the organic layer. Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude product.

Purification: The crude benzaldehyde oxime can be purified by recrystallization from a

suitable solvent system, such as ethanol/water or hexane/ethyl acetate, to yield the pure

product.

Safety Precautions:

All manipulations should be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Benzaldehyde is a combustible liquid and an irritant.
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Hydroxylamine hydrochloride is corrosive and can be toxic if ingested or absorbed through

the skin.

Sodium hydroxide is a corrosive base.

Visualizations
Logical Workflow for Aromatic Aldoxime Synthesis
The following diagram illustrates the general workflow for the synthesis of an aromatic

aldoxime, from starting materials to the purified product.

Preparation

Reaction Work-up & Isolation Purification

Starting Materials
(Aldehyde, Hydroxylamine HCl, Base, Solvents)

Dissolve Hydroxylamine HCl
and Base in Water

Dissolve Aldehyde
in Ethanol

Combine Solutions
& Stir at RT

Monitor Reaction
(TLC)

Extraction with
Organic Solvent Wash Organic Layer Dry with Anhydrous Salt Concentrate in vacuo Recrystallization Pure Aldoxime Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of an aromatic aldoxime.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of Oxime V, leveraging data from structurally similar compounds due to the scarcity of specific

experimental information for Oxime V itself. The tabulated data offers a quick reference for key

parameters, while the detailed experimental protocol for a representative synthesis provides a

practical starting point for researchers. The provided workflow diagram visually summarizes the

synthetic process. It is anticipated that this guide will serve as a valuable resource for scientists

and professionals in the field of drug development and chemical research, facilitating further

investigation and application of Oxime V and related molecules. Further experimental
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validation of the physicochemical properties of Oxime V is highly encouraged to build upon this

foundational knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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